(S)-3-(4-Fluorophenyl)morpholine hydrochloride
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Overview
Description
“(S)-3-(4-Fluorophenyl)morpholine hydrochloride” is likely a derivative of morpholine, which is a common chemical structure found in various pharmaceuticals . The “4-Fluorophenyl” indicates the presence of a phenyl group (a ring of 6 carbon atoms) with a fluorine atom attached at the 4th position .
Molecular Structure Analysis
The molecular structure of “this compound” would likely consist of a morpholine ring (a six-membered ring with four carbon atoms and one nitrogen and one oxygen atom) with a 4-fluorophenyl group attached .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reagents used . Without specific information, it’s difficult to provide a detailed analysis.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact molecular structure . These could include properties such as melting point, boiling point, density, and solubility .Scientific Research Applications
Synthesis and Characterization
One study detailed the synthesis and characterization of a compound closely related to (S)-3-(4-Fluorophenyl)morpholine hydrochloride, highlighting its potential in biological applications. The compound, synthesized by refluxing 1,3,4 oxadiazole-2-thiol with 4-(2-chloroethyl) morpholine hydrochloride, demonstrated remarkable anti-tuberculosis activity and superior anti-microbial activity. This synthesis approach could offer insights into the preparation of this compound for similar applications (Mamatha S.V et al., 2019).
Biological Activity
Another study explored the structural optimization of a morpholine acetal human neurokinin-1 receptor antagonist, which included this compound as part of its structure. The modified compound was potent and long-acting, indicating the potential of this compound derivatives in developing treatments for disorders related to the actions of Substance P (J. Hale et al., 1998).
Antimicrobial and Antifungal Activity
Research on the precursor compound 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid which shares structural similarities with this compound, has been synthesized and tested for antimicrobial potency. This study suggests that derivatives of this compound might also exhibit promising antimicrobial and antifungal activities, given their structural analogies (D. B. Janakiramudu et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3S)-3-(4-fluorophenyl)morpholine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO.ClH/c11-9-3-1-8(2-4-9)10-7-13-6-5-12-10;/h1-4,10,12H,5-7H2;1H/t10-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMGZVNCXNNRNNF-HNCPQSOCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(N1)C2=CC=C(C=C2)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@@H](N1)C2=CC=C(C=C2)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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